Cas no 74746-59-1 (1H-Purinium,2-amino-7-[4-(2-amino-1,6-dihydro-6-oxo-7H-purin-7-yl)butyl]-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI))

• Product Name: 1H-Purinium,2-amino-7-[4-(2-amino-1,6-dihydro-6-oxo-7H-purin-7-yl)butyl]-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI)
• CAS No: 74746-59-1
• MF: C₁₉H₂₅N₁₀O₆
• MW: 489.465202093124
• CID: 571440
• PubChem ID: 135849766
• Update Time: 2025-04-19

1H-Purinium,2-amino-7-[4-(2-amino-1,6-dihydro-6-oxo-7H-purin-7-yl)butyl]-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purinium,2-amino-7-[4-(2-amino-1,6-dihydro-6-oxo-7H-purin-7-yl)butyl]-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI)
• 1-(7-guanyl)-4-(7-guanosinyl)butane
• 2-amino-7-[4-(2-amino-6-oxo-3H-purin-7-yl)butyl]-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-9-ium-6-one
• DTXSID30225729
• 7-G-7-GB
• 74746-59-1
• 1H-Purinium, 2-amino-7-(4-(2-amino-1,6-dihydro-6-oxo-7H-purin-7-yl)butyl)-6,9-dihydro-6-oxo-9-beta-D-ribofuranosyl-

• Inchi： 1S/C19H24N10O6/c20-18-23-13-9(15(33)25-18)27(6-22-13)3-1-2-4-28-7-29(14-10(28)16(34)26-19(21)24-14)17-12(32)11(31)8(5-30)35-17/h6-8,11-12,17,30-32H,1-5H2,(H5-,20,21,23,24,25,26,33,34)/p+1/t8-,11-,12-,17-/m1/s1
• InChI Key： GDKHUFACIJCCKL-MZYRTQMTSA-O
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1[N+]1=CN(CCCCN2C=NC3=C2C(NC(N)=N3)=O)C2C(NC(N)=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 489.196
• Monoisotopic Mass: 489.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 81
• XLogP3: -3.4
• Topological Polar Surface Area: 232Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides